Cas no 899950-79-9 (N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide)

• Product Name: N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide
• CAS No: 899950-79-9
• MF: C₁₅H₁₇N₃O₅
• MW: 319.312583684921
• CID: 5490021
• PubChem ID: 18587352
• Update Time: 2025-07-10

N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-carbamoylbenzofuran-3-yl)-N2-(1-hydroxybutan-2-yl)oxalamide
• N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide
• N-(2-carbamoyl-1-benzofuran-3-yl)-N'-(1-hydroxybutan-2-yl)oxamide
• 899950-79-9
• F2839-0743
• VU0502120-1
• AKOS024471660

• Inchi： 1S/C15H17N3O5/c1-2-8(7-19)17-14(21)15(22)18-11-9-5-3-4-6-10(9)23-12(11)13(16)20/h3-6,8,19H,2,7H2,1H3,(H2,16,20)(H,17,21)(H,18,22)
• InChI Key： DQSMEKSWRNQDHF-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=C(C2C=CC=CC1=2)NC(C(NC(CO)CC)=O)=O

Computed Properties

• Exact Mass: 319.11682065g/mol
• Monoisotopic Mass: 319.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 135Ų

Additional information on N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide

Introduction to N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide (CAS No. 899950-79-9)

N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 899950-79-9, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique chemical properties and promising applications. The molecular framework of this compound incorporates several key functional groups, including a carbamoyl group and an ethanediamide moiety, which contribute to its reactivity and biological relevance.

The structural composition of N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide is particularly noteworthy for its incorporation of a benzofuran core. Benzofuran derivatives are well-documented for their diverse pharmacological properties, often exhibiting significant interactions with biological targets such as enzymes and receptors. The presence of the carbamoyl group in the 2-position of the benzofuran ring enhances the compound's potential to engage in hydrogen bonding, a critical factor in drug-receptor interactions. Additionally, the ethanediamide moiety provides a flexible linker that can modulate the compound's solubility and bioavailability, making it a valuable candidate for further pharmacological exploration.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide aligns with this trend, as it represents a structurally innovative approach to drug design. The benzofuran scaffold is particularly relevant in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. For instance, several benzofuran derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound suggests potential applications in these therapeutic areas, although further research is necessary to fully elucidate its biological profile.

The synthesis of N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include the formation of the benzofuran core through cyclization reactions, followed by functional group modifications such as carbamoylation and amide bond formation. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent pharmacological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the necessary substituents at specific positions on the benzofuran ring.

The potential biological activity of N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide is further underscored by its structural similarity to known bioactive molecules. For example, analogs containing the ethanediamide moiety have been reported to exhibit significant effects on metabolic pathways and enzyme inhibition. The carbamoyl group also suggests potential interactions with nucleophilic sites on biological targets, which could be exploited for therapeutic purposes. Preliminary computational studies may be conducted to predict binding affinities and identify potential drug-like properties of this compound.

In the context of contemporary pharmaceutical research, N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide exemplifies the importance of structurally diverse scaffolds in drug discovery. The integration of functional groups such as the carbamoyl and ethanediamide moieties allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug efficacy and safety. As computational tools continue to advance, virtual screening methods can be employed to identify promising derivatives of this compound that may exhibit enhanced biological activity.

The investigation into N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-yl)ethanediamide also highlights the broader significance of heterocyclic chemistry in medicinal innovation. Benzofuran derivatives continue to be explored for their potential in addressing various diseases, including neurological disorders and metabolic syndromes. The unique structural features of this compound position it as a valuable asset in ongoing drug development efforts. Future studies may focus on evaluating its interactions with specific biological targets using biochemical assays and cell-based models.

The synthesis and characterization of N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(1-hydroxybutan-2-ylenethanediamide (CAS No. 89995079) represent a significant contribution to the field of chemical biology. By leveraging advanced synthetic strategies and computational techniques, researchers can gain deeper insights into the structure-function relationships that govern biological activity. This compound serves as an example of how innovative molecular design can lead to the discovery of novel therapeutic agents with tailored pharmacological profiles.

In conclusion, N'-(2-carbamoyl-l-benzofuran-S-yll)-N(1-hydroxybutan-Z-yI)ethanediamide is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique molecular architecture incorporates key functional groups that suggest interactions with biological targets relevant to various therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N'-(Z-carbarnlyI-l-benzo-fura-n-S-yI)-N(I-Iydroxybutan-Z-yI)ethandedimde will remain at forefront o f drug discovery efforts.